Cas no 2034252-51-0 (N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide)
![N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide structure](https://www.kuujia.com/scimg/cas/2034252-51-0x500.png)
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)tetrahydrofuran-3-carboxamide
- N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]oxolane-3-carboxamide
- N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide
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- Inchi: 1S/C15H17NO4S/c17-12(7-16-15(18)10-3-5-19-8-10)14-2-1-13(20-14)11-4-6-21-9-11/h1-2,4,6,9-10,12,17H,3,5,7-8H2,(H,16,18)
- InChI Key: UTENDKHFFQQDOZ-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1=CC=C(C(CNC(C2COCC2)=O)O)O1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 368
- XLogP3: 0.8
- Topological Polar Surface Area: 99.9
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6517-1257-20mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6517-1257-1mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6517-1257-5mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6517-1257-3mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6517-1257-75mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 75mg |
$208.0 | 2023-09-08 | ||
Life Chemicals | F6517-1257-10μmol |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6517-1257-2mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6517-1257-4mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6517-1257-30mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6517-1257-10mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide |
2034252-51-0 | 10mg |
$79.0 | 2023-09-08 |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide Related Literature
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Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
Additional information on N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide
N-{2-Hydroxy-2-[5-(Thiophen-3-Yl)Furan-2-Yl]Ethyl}Oxolane-3-Carboxamide: A Comprehensive Overview
The compound with CAS No. 2034252-51-0, known as N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring substituted with a thiophene group and an oxolane (tetrahydrofuran) ring. The presence of these heterocyclic moieties makes it a valuable subject for both academic research and potential therapeutic applications.
Recent studies have highlighted the importance of furan-based compounds in drug discovery, particularly due to their ability to interact with various biological targets. The thiophene group, a five-membered aromatic ring containing sulfur, is known for its stability and ability to participate in π–π interactions, which are crucial for molecular recognition in biological systems. The combination of these two heterocycles in the same molecule creates a versatile platform for exploring diverse chemical and biological properties.
The synthesis of N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to introduce the thiophene substituent onto the furan ring. The subsequent functionalization of the oxolane ring with a carboxamide group is achieved through amide bond formation, often utilizing coupling reagents like HATU or EDCI.
One of the most intriguing aspects of this compound is its potential as a bioactive agent. Recent investigations have demonstrated that similar molecules exhibit antimicrobial, antioxidant, and even anticancer activities. The hydroxyl group on the ethyl chain may play a critical role in modulating these activities by influencing the molecule's solubility, stability, and interaction with biological targets.
In terms of pharmacokinetics, the presence of the oxolane ring could enhance the compound's bioavailability by improving its absorption across biological membranes. This property makes it an attractive candidate for drug delivery systems. Furthermore, computational studies using molecular docking have revealed that this compound has potential binding affinities to several protein targets, including enzymes involved in inflammatory pathways.
Another area of interest is the compound's role in material science. The rigid structure provided by the fused rings could make it suitable for applications in organic electronics or as a building block for advanced materials. Researchers are currently exploring its potential as a component in self-assembling monolayers and supramolecular structures.
From an environmental perspective, understanding the degradation pathways of N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}oxolane-3-carboxamide is crucial for assessing its ecological impact. Studies suggest that under aerobic conditions, the molecule undergoes oxidative cleavage of the thiophene ring, leading to the formation of less complex aromatic compounds.
In conclusion, CAS No. 2034252-51-0 represents a promising compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in future research and development efforts.
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